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Compound of Interest

Compound Name: 2-Thiopheneacetonitrile

Cat. No.: B147512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 2-
Thiopheneacetonitrile (CAS No. 20893-30-5), a key intermediate in pharmaceutical and
chemical synthesis. The following sections detail its hazardous properties, safe handling
procedures, and emergency response protocols, compiled from Material Safety Data Sheets
(MSDS) and other scientific sources.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Thiopheneacetonitrile is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Reference(s)
Molecular Formula CeHsNS
Molecular Weight 123.18 g/mol
Appearance Liquid
Boiling Point 235-238 °C (lit.) 115-120 °C /
22 mmHg (lit.)
Density 1.157 g/mL at 25 °C (lit.)
Flash Point 102 °C (215.6 °F) - closed cup
Refractive Index n20/D 1.542 (lit.)

Hazard Identification and Classification

2-Thiopheneacetonitrile is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications, pictograms, signal word, and hazard statements.

GHS Classification

Hazard Class Category Reference(s)
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye

o Category 2
Irritation
Specific Target Organ Toxicity
— Single Exposure Category 3

(Respiratory tract irritation)
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GHS Label Elements

Pictogram

GHSO07 (Exclamation mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in
contact with skin. H332: Harmful if inhaled.
H315: Causes skin irritation. H319: Causes
serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Statements

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated

 To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of 2-
Thiopheneacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147512#2-thiopheneacetonitrile-health-and-safety-

information-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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